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Compound of Interest

Compound Name: 2-Phenylbutyric Acid-d5

Cat. No.: B564745

Essential Safety and Handling Guide for 2-
Phenylbutyric Acid-d5

This guide provides immediate, essential safety and logistical information for handling 2-
Phenylbutyric Acid-d5 in a laboratory setting. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals by outlining
clear operational and disposal plans.

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Phenylbutyric Acid-d5 was located.
The guidance provided here is based on the safety profiles of 2-Phenylbutyric Acid. It is crucial
to treat 2-Phenylbutyric Acid-d5 as a potentially hazardous substance and exercise caution at
all times.

Hazard Identification and Safety Summary

2-Phenylbutyric Acid is classified as harmful if swallowed and can cause skin and eye irritation.
[1][2] It may also cause respiratory irritation.[1][3] Therefore, appropriate personal protective
equipment (PPE) and handling procedures are mandatory.

Quantitative Data
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Property Value Reference
Molecular Formula C10H7D502 [4]
Molecular Weight 169.23 g/mol [4]
Appearance White to yellowish adhering 5]
crystals
Boiling Point 270-272 °C [6]
Melting Point 39-42 °C [6]
Flash Point 113 °C (235.4 °F) - closed cup [6]

Operational Plan: From Receipt to Disposal

1.

Receiving and Storage:
Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is clearly labeled "2-Phenylbutyric Acid-d5" with appropriate hazard

warnings.
Store in a cool, dry, and well-ventilated area away from strong oxidizing agents.[1][7]
Keep the container tightly closed.[1][7]

. Handling (Weighing and Dissolving):

All handling of solid 2-Phenylbutyric Acid-d5 should be conducted in a certified chemical
fume hood to prevent inhalation of dust.[2][8]

Before handling, ensure you are wearing the appropriate Personal Protective Equipment
(PPE) as detailed in the table below.

To weigh the compound, use a tared, sealed container to minimize exposure.

When dissolving, add the solid to the solvent slowly and stir gently to avoid splashing.
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3. Spill Management:

o Small Spills: Carefully sweep up the solid material, avoiding dust generation.[8] Place the

collected material into a sealed, labeled container for disposal.

o Large Spills: Evacuate the area and follow your institution's emergency spill response

procedures.

e Do not let the product enter drains.[8]

Personal Protective Equipment (PPE)

The following PPE is mandatory for handling 2-Phenylbutyric Acid-d5.

. Hand Body Respiratory
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fume hood.[8]

Disposal Plan

e Solid Waste: All solid waste contaminated with 2-Phenylbutyric Acid-d5 (e.g., weighing

paper, contaminated gloves, paper towels) should be placed in a dedicated, sealed, and

clearly labeled hazardous waste container.[8]

e Liquid Waste: Solutions containing 2-Phenylbutyric Acid-d5 should be collected in a

separate, sealed, and labeled hazardous waste container for liquid organic waste.

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://www.benchchem.com/product/b564745?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.sigmaaldrich.com/TW/zh/product/aldrich/p20955
https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://ehs.princeton.edu/laboratory-research/laboratory-safety/laboratory-safety-manual/sec6c
https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://www.benchchem.com/product/b564745?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://www.benchchem.com/product/b564745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Container Disposal: Dispose of the original container as unused product in accordance with
local, state, and federal regulations.[8] Contaminated packaging should be disposed of as
hazardous waste.[11]

Experimental Workflow

Preparation

Don Appropriate PPE:
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;
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Handling
y
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;
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Disposal
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'

Dispose of waste in
labeled hazardous
waste containers

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_1583782016_2-PHENYLBUTYRICACIDCASNO90-27-7MSDS.pdf
https://www.chemicalbook.com/msds/s-2-amino-2-phenylbutyric-acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for handling 2-Phenylbutyric Acid-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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